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Compound of Interest

Compound Name: ISCK03

Cat. No.: B1672203

For laboratory professionals engaged in research and development, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant operational
environment. This document provides a comprehensive guide to the proper disposal

procedures for ISCKO03, a c-Kit inhibitor. Adherence to these guidelines is critical for personnel
safety and environmental protection.

ISCKO03 Chemical and Physical Properties

A summary of the key quantitative data for ISCKO03 is presented below. This information is
essential for safe handling and in determining the appropriate disposal route.
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Property Value Source
Molecular Weight 355.45 g/mol [1]
Formula C19H21N302S [1]
CAS Number 945526-43-2 [1]

DMSO: 71 mg/mL (199.74

Solubility mM)Ethanol: 3 mg/mLWater: [1]
Insoluble

Purity > 95% [2]

Appearance Powder [1]

3 years at -20°C (powder)1
Storage year at -80°C (in solvent)1 [1]

month at -20°C (in solvent)

Experimental Protocols for Safe Disposal

While a specific Safety Data Sheet (SDS) for ISCKO03 is not publicly available, the following
step-by-step disposal procedure is based on established best practices for the management of
hazardous chemical waste in a laboratory setting.[3][4]

Step 1: Personal Protective Equipment (PPE)

Before handling ISCKO03, ensure that appropriate personal protective equipment is worn. This
includes, but is not limited to:

o Chemical-resistant gloves (butyl rubber is recommended for handling DMSO solutions)[5]
o Safety goggles or a face shield

e Alab coat

Step 2: Waste Segregation

Proper segregation of waste is crucial to prevent accidental chemical reactions.[4]
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» Solid Waste: Collect all solid ISCKO03 waste, including contaminated personal protective
equipment (gloves, etc.), weigh paper, and empty vials, in a designated, clearly labeled
hazardous waste container.

e Liquid Waste: Solutions of ISCKO03, typically in DMSO or ethanol, should be collected in a
separate, compatible, and clearly labeled liquid hazardous waste container. Do not mix with
aqueous waste.

e Sharps: Any sharps, such as needles or pipette tips, contaminated with ISCK03 should be
disposed of in a designated sharps container for hazardous chemical waste.

Step 3: Containerization and Labeling

» Use containers that are chemically compatible with the waste they are holding. For ISCK03
solutions in DMSO, a high-density polyethylene (HDPE) container is appropriate.

o All waste containers must be securely closed when not in use.

» Label all waste containers clearly with "Hazardous Waste," the full chemical name "ISCK03,"
the solvent used (e.g., DMSO), and the approximate concentration.

Step 4: Storage

o Store hazardous waste in a designated and well-ventilated satellite accumulation area.
o Ensure that incompatible waste streams are stored separately.

Step 5: Disposal

» Never dispose of ISCKO03 or its solutions down the drain or in the regular trash.

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

» Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

ISCKO03 Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of ISCKO03.
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A logical workflow for the safe disposal of ISCKO03.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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